molecular formula C18H13N3 B8344261 3-(3-Biphenylyl)imidazo[5,4-b]pyridine

3-(3-Biphenylyl)imidazo[5,4-b]pyridine

Cat. No.: B8344261
M. Wt: 271.3 g/mol
InChI Key: QWNXTEQGCKFWAH-UHFFFAOYSA-N
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Description

3-(3-Biphenylyl)imidazo[5,4-b]pyridine is a useful research compound. Its molecular formula is C18H13N3 and its molecular weight is 271.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H13N3

Molecular Weight

271.3 g/mol

IUPAC Name

3-(3-phenylphenyl)imidazo[4,5-b]pyridine

InChI

InChI=1S/C18H13N3/c1-2-6-14(7-3-1)15-8-4-9-16(12-15)21-13-20-17-10-5-11-19-18(17)21/h1-13H

InChI Key

QWNXTEQGCKFWAH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=CC=C2)N3C=NC4=C3N=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of imidazo[4,5-b]pyridine (595 mg, 5 mmol), 3-bromobiphenyl (1.16 g, 5 mmol), potassium carbonate (1.03 g, 7.5 mmol), and copper powder (2.0 g) in N-methylpyrrolidone (10 ml) was heated to 200° under nitrogen for 4 h. After dilution with ethyl acetate the mixture was filtered through celite. Water was added and the phases were separated. After two more extractions with ethyl acetate the combined organic phases were dried and evaporated to give a light brown oil. Column chromatography on silica gel gave the two products as separate fractions with 1-(3biphenylyl)imidazo[4,5-b]pyridine being the more polar one. This product was precipitated as the oxalate. Yield: 100 mg, 0.3 mmol, 5%. mp 174°-176° C. Yield of 3(3-biphenylyl)imidazo[5,4-b]pyridine: 270 mg, 1 mmol, 20%. mp 89°-91° C.
Quantity
595 mg
Type
reactant
Reaction Step One
Quantity
1.16 g
Type
reactant
Reaction Step One
Quantity
1.03 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
copper
Quantity
2 g
Type
catalyst
Reaction Step One

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